Cas no 1335567-72-0 (2-bromo-4-2-(methylamino)ethylphenol)

• Product name: 2-bromo-4-2-(methylamino)ethylphenol
• CAS No: 1335567-72-0
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 2049995
• PubChem ID: 56599472

2-bromo-4-2-(methylamino)ethylphenol Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-methyltyramine
• 2-bromo-4-2-(methylamino)ethylphenol
• Q27137399
• CHEBI:69058
• 2-bromo-4-[2-(methylamino)ethyl]phenol
• EN300-1907308
• 1335567-72-0
• 2-bromo-4-(2-(methylamino)ethyl)phenol

• Inchi： InChI=1S/C9H12BrNO/c1-11-5-4-7-2-3-9(12)8(10)6-7/h2-3,6,11-12H,4-5H2,1H3
• InChI Key： AINJSQXLMHMVIX-UHFFFAOYSA-N
• SMILES： CNCCc1ccc(O)c(Br)c1

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų
• XLogP3: 0.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines